Cas no 1806424-39-4 (2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde)

• Product Name: 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde
• CAS No: 1806424-39-4
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 4816963
• Update Time: 2025-07-19

2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde

• Inchi： 1S/C9H6ClNO2/c10-4-8-11-9-6(5-12)2-1-3-7(9)13-8/h1-3,5H,4H2
• InChI Key： UFAJRIZYEFUASU-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C(C=O)=CC=CC=2O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1

Additional information on 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde

Introduction to 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1806424-39-4)

2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1806424-39-4) is a highly versatile and significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic aldehyde features a benzo[d]oxazole core, which is a prominent scaffold in medicinal chemistry due to its broad biological activity and structural stability. The presence of both a chloromethyl group and an aldehyde functionality makes it a valuable intermediate for the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The benzo[d]oxazole moiety is renowned for its role in multiple pharmacological applications, including antiviral, anti-inflammatory, and anticancer agents. Its aromatic system provides excellent binding affinity to biological targets, while the oxygen-containing heterocycle enhances metabolic stability. The aldehyde group further extends its synthetic utility, enabling condensation reactions with amines, hydrazines, and other nucleophiles to form Schiff bases, imines, and other functional derivatives. These derivatives are often explored for their enhanced pharmacological properties.

In recent years, 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde has garnered attention in academic and industrial research due to its potential as a key building block in drug discovery. The chloromethyl substituent allows for facile functionalization through nucleophilic substitution reactions, making it an ideal precursor for constructing more complex molecular architectures. This flexibility has been exploited in the synthesis of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of this compound is its application in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are frequently dysregulated in diseases such as cancer. Researchers have leveraged the structural features of 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde to design molecules that selectively inhibit aberrant kinase activity. For instance, modifications at the 4-carboxaldehyde position have been shown to enhance binding affinity to ATP-binding pockets of kinases, leading to potent inhibitory effects.

Moreover, the benzo[d]oxazole-4-carboxaldehyde scaffold has been investigated for its antimicrobial properties. Studies have demonstrated that derivatives of this compound exhibit activity against Gram-positive and Gram-negative bacteria, as well as fungi. The mechanism of action often involves disruption of essential bacterial processes such as cell wall synthesis or DNA replication. The incorporation of the chloromethyl group into these derivatives has been found to modulate their antimicrobial efficacy by enhancing membrane permeability or interfering with metabolic pathways.

The compound’s utility extends beyond pharmaceutical applications into materials science and agrochemical research. For example, its ability to participate in cross-coupling reactions makes it a candidate for synthesizing polymers with tailored properties. Additionally, some derivatives have shown promise as intermediates in the production of crop protection agents due to their ability to interact with biological targets in pests and pathogens.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde as a synthetic intermediate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling and copper-mediated oxidation, have enabled efficient derivatization of this compound into more complex structures. These techniques have not only improved yields but also allowed for greater structural diversity in drug candidates.

In conclusion, 2-(Chloromethyl)benzo[d]oxazole-4-carboxaldehyde (CAS No. 1806424-39-4) is a multifaceted compound with significant implications in medicinal chemistry and organic synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. As research continues to uncover new synthetic possibilities and pharmacological applications, this compound is poised to remain at the forefront of chemical innovation.